1-propionyl-N-(3-pyridinylmethyl)-4-piperidinecarboxamide

• IUPAC Name: 1-propanoyl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H21N3O2/c1-2-14(19)18-8-5-13(6-9-18)15(20)17-11-12-4-3-7-16-10-12/h3-4,7,10,13H,2,5-6,8-9,11H2,1H3,(H,17,20)
• InChI Key: RDMPQPRTNYISCD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCC(CC1)C(=O)NCC2=CN=CC=C2
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol

Description

1-propionyl-N-(3-pyridinylmethyl)-4-piperidinecarboxamide, commonly known as PVT-1, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

PVT-1 has potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. Several studies have investigated the use of PVT-1 as a potential therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, PVT-1 has been shown to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression.

Mechanism of Action

The exact mechanism of action of PVT-1 is not fully understood, but it is believed to act as a positive allosteric modulator of the metabotropic glutamate receptor 5 (mGluR5). This receptor plays a crucial role in synaptic plasticity, learning, and memory. By modulating mGluR5, PVT-1 may enhance synaptic plasticity and improve cognitive function.
Biochemical and Physiological Effects
PVT-1 has been shown to have several biochemical and physiological effects, including the modulation of glutamate neurotransmission, the enhancement of synaptic plasticity, and the improvement of cognitive function. Additionally, PVT-1 has been shown to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of PVT-1 is its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, PVT-1 has anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression. However, one of the limitations of PVT-1 is its limited availability, which may make it difficult to conduct large-scale experiments.

Future Directions

There are several future directions for research on PVT-1, including investigating its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of PVT-1 and its effects on synaptic plasticity and cognitive function. Finally, the development of more efficient synthesis methods for PVT-1 may help to overcome the limitations associated with its limited availability.

Synthesis Methods

The synthesis of PVT-1 involves several steps, including the reaction of piperidine with acetic anhydride to form 1-acetylpiperidine, which is then reacted with 3-pyridinecarboxaldehyde to form 1-acetyl-N-(3-pyridinylmethyl)piperidine. Finally, the compound is treated with propionic anhydride to form 1-propionyl-N-(3-pyridinylmethyl)-4-piperidinecarboxamide.